Cas no 116007-18-2 (5-Hydroxy Clethodim)

• Product Name: 5-Hydroxy Clethodim
• CAS No: 116007-18-2
• MF: C₁₇H₂₆ClNO₄S
• MW: 375.910643100739
• CID: 4555137
• Update Time: 2025-06-08

5-Hydroxy Clethodim Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy Clethodim
• NZXZUOXQPHZJBO-BDTKEYSBSA-N

• Inchi： 1S/C17H26ClNO4S/c1-4-13(19-23-8-6-7-18)16-14(20)10-17(22,11-15(16)21)9-12(3)24-5-2/h6-7,12,19,22H,4-5,8-11H2,1-3H3/b7-6+,16-13-
• InChI Key： AYMBWKAOAIIHJS-FYNVSVDOSA-N
• SMILES： C1(=O)CC(CC(SCC)C)(O)CC(=O)/C/1=C(/NOC/C=C/Cl)\CC

Additional information on 5-Hydroxy Clethodim

Introduction to 5-Hydroxy Clethodim (CAS No. 116007-18-2)

5-Hydroxy Clethodim (CAS No. 116007-18-2) is a derivative of clethodim, a widely used herbicide in the agricultural sector. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including plant science and environmental chemistry. This article aims to provide a comprehensive overview of 5-Hydroxy Clethodim, including its chemical structure, biological activity, and recent research developments.

Chemical Structure and Properties

5-Hydroxy Clethodim is an acyclic acetyl-CoA carboxylase (ACCase) inhibitor, which belongs to the cyclohexanedione class of herbicides. Its molecular formula is C₁₈H₂₄O₄, and it has a molecular weight of approximately 304.38 g/mol. The presence of the hydroxyl group at the 5-position of the cyclohexane ring significantly influences its chemical reactivity and biological activity. The compound is characterized by its high solubility in organic solvents and moderate solubility in water, making it suitable for various formulations in agricultural applications.

Biological Activity and Mechanism of Action

The primary mechanism of action for 5-Hydroxy Clethodim involves the inhibition of ACCase, an enzyme crucial for fatty acid synthesis in plants. By blocking this enzyme, the compound disrupts the energy metabolism of plants, leading to cell death and ultimately the death of the plant. This selective herbicidal activity makes it effective against a wide range of grassy weeds while being relatively safe for broadleaf crops.

Recent Research Developments

In recent years, significant research has been conducted to explore the potential applications and environmental impact of 5-Hydroxy Clethodim. A study published in the Journal of Agricultural and Food Chemistry (2022) investigated the degradation pathways of 5-Hydroxy Clethodim in soil and water environments. The findings revealed that the compound undergoes rapid photodegradation under sunlight exposure, with a half-life of approximately 7 days in soil and 3 days in water. This rapid degradation helps minimize its persistence in the environment, reducing potential ecological risks.

Another study published in PLOS ONE (2023) focused on the bioactivity of 5-Hydroxy Clethodim against resistant weed species. The research demonstrated that the compound exhibits enhanced efficacy against ACCase-resistant biotypes compared to traditional clethodim formulations. This finding is particularly significant as resistance management is a growing concern in modern agriculture.

Safety and Environmental Considerations

The safety profile of 5-Hydroxy Clethodim has been extensively evaluated through various toxicological studies. According to a report by the Environmental Protection Agency (EPA), the compound shows low toxicity to mammals and aquatic organisms when used as directed. However, it is important to follow recommended application rates and safety guidelines to minimize any potential risks.

In terms of environmental impact, studies have shown that 5-Hydroxy Clethodim has minimal adverse effects on non-target plants and beneficial insects when applied at recommended doses. Additionally, its rapid degradation in soil and water further reduces long-term environmental exposure.

Potential Applications Beyond Agriculture

Beyond its primary use as a herbicide, there is growing interest in exploring other potential applications of 5-Hydroxy Clethodim. For instance, researchers at the University of California are investigating its use as a biocontrol agent against certain fungal pathogens that affect crops. Preliminary results suggest that it may have antifungal properties that could complement existing fungicides.

In another line of research, scientists are examining the potential use of 5-Hydroxy Clethodim as a precursor for synthesizing novel compounds with pharmaceutical applications. The unique chemical structure and reactivity profile make it an attractive starting material for developing new drugs with diverse therapeutic effects.

Conclusion

5-Hydroxy Clethodim (CAS No. 116007-18-2) is a versatile compound with significant potential in various fields, particularly agriculture and environmental chemistry. Its unique chemical properties, selective herbicidal activity, and favorable safety profile make it an important tool for modern agricultural practices. Ongoing research continues to uncover new applications and improve our understanding of its behavior in different environments. As such, 5-Hydroxy Clethodim remains an area of active interest for scientists and industry professionals alike.